Cas no 90271-86-6 (5-bromo-1H-indole-3-carbonitrile)

• Product Name: 5-bromo-1H-indole-3-carbonitrile
• CAS No: 90271-86-6
• MF: C₉H₅BrN₂
• MW: 221.053400754929
• MDL: MFCD04127133
• CID: 61391
• PubChem ID: 3623354
• Update Time: 2025-05-23

5-bromo-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyanoindole
• 5-bromo-1H-indole-3-carbonitrile
• Indole-3-carbonitrile,5-bromo- (6CI,7CI)
• 5-Bromo-3-cyano-1H-indole
• 5-Bromoindole-3-carbonitrile
• 1H-Indole-3-carbonitrile, 5-bromo-
• PubChem20277
• KSC494E8N
• 3-CYANO-5-BROMOINDOLE
• ZPUQCVKBNRGSAP-UHFFFAOYSA-N
• 5-Bromoindole-3-lindoleformonitrile
• STK114336
• FCH1317718
• OR60067
• SY057627
• BC004
• 5-Bromo-1H-indole-3-carbonitrile (ACI)
• Indole-3-carbonitrile, 5-bromo- (6CI, 7CI)
• DB-011417
• SCHEMBL186728
• J-517018
• CS-W022319
• MFCD04127133
• ALBB-035496
• 90271-86-6
• AC-24843
• AKOS000450265
• DTXSID60394396
• FS-2949

• MDL： MFCD04127133
• Inchi： 1S/C9H5BrN2/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-3,5,12H
• InChI Key： ZPUQCVKBNRGSAP-UHFFFAOYSA-N
• SMILES： N#CC1C2C(=CC=C(C=2)Br)NC=1

Computed Properties

• Exact Mass: 219.96400
• Monoisotopic Mass: 219.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.6

Experimental Properties

• Density: 1.74
• Boiling Point: 405.9℃ at 760 mmHg
• Flash Point: 199.3°C
• Refractive Index: 1.726
• PSA: 39.58000
• LogP: 2.80208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-bromo-1H-indole-3-carbonitrile

Recent Advances in the Study of 5-Bromo-1H-Indole-3-Carbonitrile (CAS: 90271-86-6)

5-Bromo-1H-indole-3-carbonitrile (CAS: 90271-86-6) has emerged as a key structural motif in medicinal chemistry and drug discovery due to its versatile pharmacological properties. Recent studies have highlighted its potential as a privileged scaffold for the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthetic approaches, biological activities, and structure-activity relationships.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-bromo-1H-indole-3-carbonitrile derivatives via palladium-catalyzed cross-coupling reactions. The researchers optimized the reaction conditions using Buchwald-Hartwig amination, achieving yields up to 92% with excellent purity. This methodological advancement has significantly improved access to diverse analogs for biological evaluation, addressing previous challenges in the large-scale production of this compound.

In terms of biological activity, recent in vitro studies have revealed promising anticancer properties of 5-bromo-1H-indole-3-carbonitrile derivatives. A 2024 publication in Bioorganic Chemistry reported that specific analogs exhibited potent inhibitory activity against protein kinases involved in cancer cell proliferation, with IC50 values in the low micromolar range. Particularly noteworthy was the compound's selective inhibition of VEGFR-2, suggesting potential applications in anti-angiogenic therapy.

Structural modifications of the 5-bromo-1H-indole-3-carbonitrile core have yielded important insights into structure-activity relationships. Research indicates that the bromine substituent at the 5-position significantly enhances binding affinity to various biological targets compared to other halogen substitutions. Meanwhile, the cyano group at the 3-position appears crucial for maintaining optimal molecular interactions with key amino acid residues in target proteins.

Recent computational studies have provided deeper understanding of the molecular interactions of 5-bromo-1H-indole-3-carbonitrile with biological targets. Molecular docking simulations published in 2024 revealed that this scaffold preferentially binds to the ATP-binding sites of several kinases through hydrogen bonding and hydrophobic interactions. These findings are guiding the rational design of more potent and selective analogs for specific therapeutic applications.

The compound has also shown promise in antimicrobial applications. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that certain 5-bromo-1H-indole-3-carbonitrile derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA. The mechanism appears to involve inhibition of bacterial cell wall synthesis, offering potential for development as novel antibiotics.

Ongoing research is exploring the pharmacokinetic properties of 5-bromo-1H-indole-3-carbonitrile derivatives. Preliminary ADME studies indicate that the scaffold generally displays favorable metabolic stability and moderate oral bioavailability. Current optimization efforts focus on improving solubility while maintaining the desirable pharmacological properties of the core structure.

In conclusion, 5-bromo-1H-indole-3-carbonitrile continues to be a valuable scaffold in medicinal chemistry, with recent studies expanding its therapeutic potential across multiple disease areas. The compound's synthetic accessibility, combined with its diverse biological activities, positions it as an important building block for future drug discovery efforts. Further research is needed to advance promising derivatives through preclinical development and into clinical trials.